methyl 4-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate

• IUPAC Name: methyl 4-[[2-(4-methylpiperidin-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C16H22N2O3/c1-12-7-9-18(10-8-12)11-15(19)17-14-5-3-13(4-6-14)16(20)21-2/h3-6,12H,7-11H2,1-2H3,(H,17,19)
• InChI Key: LHTCCSHGOMAPBT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

Methyl 4-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate, also known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPAA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 337.42 g/mol.

Mechanism of Action

The mechanism of action of methyl 4-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, this compound can increase the levels of acetylcholine in the brain, which may improve cognitive function. This compound has also been shown to bind to certain receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. In vivo studies have shown that this compound can improve cognitive function, reduce anxiety and depression-like behaviors, and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 4-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate for lab experiments is its versatility as a building block for the synthesis of novel compounds. This compound can be easily modified to introduce different functional groups, which can be used to tune the pharmacological properties of the resulting compounds. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the research and development of methyl 4-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate. One potential area of focus is the design and synthesis of novel compounds based on the this compound scaffold with improved pharmacological properties. Another area of interest is the investigation of the mechanism of action of this compound and its potential targets in the body. Additionally, the development of new synthetic methods for this compound and its derivatives could lead to more efficient and cost-effective production methods. Finally, the application of this compound in material science and nanotechnology could lead to the development of new functional materials with unique properties.

Synthesis Methods

The synthesis of methyl 4-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate involves the reaction of 4-aminobenzoic acid with 4-methyl-1-piperidinylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then methylated using dimethyl sulfate to yield this compound. The overall reaction scheme is shown below:

Scientific Research Applications

Methyl 4-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In drug discovery, this compound has been used as a scaffold for the design and synthesis of novel compounds with improved pharmacological properties. In material science, this compound has been used as a building block for the synthesis of functionalized polymers and nanoparticles.